Cas no 116798-62-0 (Benzenesulfonamide,4-[(8-hydroxy-5-quinolinyl)azo]-N-(5-methoxy-2-pyrimidinyl)-)

• Product Name: Benzenesulfonamide,4-[(8-hydroxy-5-quinolinyl)azo]-N-(5-methoxy-2-pyrimidinyl)-
• CAS No: 116798-62-0
• MF: C₂₀H₁₆N₆O₄S
• MW: 436.443841934204
• CID: 1206308
• Update Time: 2024-08-05

Benzenesulfonamide,4-[(8-hydroxy-5-quinolinyl)azo]-N-(5-methoxy-2-pyrimidinyl)- Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide,4-[(8-hydroxy-5-quinolinyl)azo]-N-(5-methoxy-2-pyrimidinyl)-
• Benzenesulfonamide, 4-[2-(8-hydroxy-5-quinolinyl)diazenyl]-N-(5-methoxy-2-pyrimidinyl)-

• Inchi： 1S/C20H16N6O4S/c1-30-14-11-22-20(23-12-14)26-31(28,29)15-6-4-13(5-7-15)24-25-17-8-9-18(27)19-16(17)3-2-10-21-19/h2-12,27H,1H3,(H,22,23,26)
• InChI Key： QRJWCLWWYQIMBX-UHFFFAOYSA-N
• SMILES： C1(S(NC2=NC=C(OC)C=N2)(=O)=O)=CC=C(N=NC2C=CC(O)=C3C=2C=CC=N3)C=C1

Computed Properties

• Exact Mass: 436.09558

Experimental Properties

• Density: 1.49±0.1 g/cm3(Predicted)
• Melting Point: 273-275 °C(Solv: acetone (67-64-1))
• Boiling Point: 744.6±70.0 °C(Predicted)
• PSA: 139.02
• pka: 3.67±0.10(Predicted)